Cas no 2228817-73-8 (ethyl 4-(2-aminopropanoyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 4-(2-aminopropanoyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 2228817-73-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 6612700
• PubChem ID: 165625982
• Update Time: 2025-05-21

ethyl 4-(2-aminopropanoyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-aminopropanoyl)-1-methyl-1H-pyrazole-3-carboxylate
• 2228817-73-8
• EN300-1785794

• Inchi： 1S/C10H15N3O3/c1-4-16-10(15)8-7(5-13(3)12-8)9(14)6(2)11/h5-6H,4,11H2,1-3H3
• InChI Key： XLYCVLJFFVQBDN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN(C)N=1)C(C(C)N)=O)=O

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.2Ų

Additional information on ethyl 4-(2-aminopropanoyl)-1-methyl-1H-pyrazole-3-carboxylate

Ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate, also identified by its CAS number NO. 2228817-73-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with an ethyl carboxylate group at position 3 and a methyl group at position 1, along with a 2-amino-propanoyl substituent at position 4. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and alkylation. The presence of the pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is pivotal in determining the compound's reactivity and stability. Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids.

Ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate has been explored for its potential as a lead compound in drug development. Its amino-propanoyl substituent introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding affinity. This makes it a promising candidate for designing bioactive molecules targeting specific pathological processes.

In terms of applications, this compound has shown potential in anti-inflammatory and anti-cancer studies. For instance, recent research has demonstrated that ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate exhibits significant inhibitory effects on pro-inflammatory cytokines and tumor growth in preclinical models. These findings underscore its potential as a therapeutic agent for chronic inflammatory diseases and oncological conditions.

The development of ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate as a drug candidate is further supported by its favorable pharmacokinetic properties. Studies have shown that this compound demonstrates good bioavailability and metabolic stability, which are essential for its effectiveness as an orally administered medication. Additionally, its structural flexibility allows for further modifications to optimize its pharmacodynamic properties.

In conclusion, ethyl 4-(2-Aminopropanoyl)-1-Methyl-1H-Pyrazole-3-Carboxylate represents a valuable addition to the arsenal of bioactive compounds under investigation for therapeutic applications. With ongoing research focusing on its mechanism of action, toxicity profile, and clinical efficacy, this compound holds great promise for advancing the field of medicinal chemistry and contributing to the development of innovative treatments for various diseases.